Cas no 474542-84-2 (3-pyrrolidinamine,1-propyl-,(3s)-)

• Product Name: 3-pyrrolidinamine,1-propyl-,(3s)-
• CAS No: 474542-84-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 931010
• PubChem ID: 39225959
• Update Time: 2025-04-19

3-pyrrolidinamine,1-propyl-,(3s)- Chemical and Physical Properties

Names and Identifiers

• 3-pyrrolidinamine,1-propyl-,(3s)-
• 1-(2,6-Dichlorophenylacetyl)-3-n-propylguanidine
• 1-Propyl-3-(2,6-dichlorophenylacetyl)guanidine
• 1-propyl-3-(S)-aminopyrrolidine
• 2,6-Dichloro-N-(imino(propylamino)methyl)benzeneacetamide
• AC1MIC0M
• AG-H-75419
• Benzeneacetamide, 2,6-dichloro-N-(imino(propylamino)methyl)-
• CTK5G9663
• (S)-1-Propylpyrrolidin-3-amine
• 474542-84-2
• AKOS006329752
• SCHEMBL13102165

• Inchi： 1S/C7H16N2/c1-2-4-9-5-3-7(8)6-9/h7H,2-6,8H2,1H3/t7-/m0/s1
• InChI Key： QQBSLNKWDXZLKL-ZETCQYMHSA-N
• SMILES： N1(CCC)CC[C@@H](C1)N

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.3Ų